1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• IUPAC Name: 1-(2,6-dicyclopropylpyrimidin-4-yl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C14H14N4O2/c19-14(20)11-6-18(7-15-11)12-5-10(8-1-2-8)16-13(17-12)9-3-4-9/h5-9H,1-4H2,(H,19,20)
• InChI Key: YZIOPIVFIWBXCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC(=N2)C3CC3)N4C=C(N=C4)C(=O)O

Description

1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound featuring a pyrimidine ring substituted with two cyclopropyl groups at positions 2 and 6, conjugated to an imidazole-4-carboxylic acid moiety. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. Its molecular formula is C₁₄H₁₈N₄O₂, with a molecular weight of 298.33 g/mol. The compound’s reactivity and biological interactions are influenced by the electron-withdrawing carboxylic acid group and the strained cyclopropyl substituents, which may enhance its binding affinity to specific targets .

Preparation Methods

The synthesis of 1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrimidine ring, followed by the introduction of the dicyclopropyl groups. The imidazole ring is then synthesized and attached to the pyrimidine ring. The final step involves the introduction of the carboxylic acid group. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups on the pyrimidine or imidazole rings are replaced by other groups.

Hydrolysis: The carboxylic acid group can undergo hydrolysis in the presence of strong acids or bases.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction and conditions used.

Scientific Research Applications

Chemical Properties and Structure

1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid has a unique molecular structure that allows it to interact effectively with biological targets. The compound features:

• Molecular Formula : C13H15N5O2
• Molecular Weight : 255.29 g/mol
• IUPAC Name : 1-(2,6-dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

Biological Activities

Research indicates that 1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid exhibits a range of biological activities:

Anticancer Properties

Studies have demonstrated that derivatives of imidazole compounds can possess anticancer properties. For instance, certain analogs have been shown to inhibit cell proliferation in various cancer cell lines, suggesting potential as anticancer agents .

Antimicrobial Activity

Compounds containing imidazole and pyrimidine moieties have exhibited antimicrobial effects against a variety of pathogens. This suggests that 1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid may also possess similar properties, warranting further investigation .

Enzyme Inhibition

Imidazole derivatives are known to act as enzyme inhibitors. The specific structure of this compound may allow it to interact with certain enzymes involved in disease pathways, making it a candidate for drug development targeting diseases such as tuberculosis and cancer .

Case Studies

Several studies have highlighted the potential applications of similar compounds:

• Anticancer Activity : A study evaluated various imidazopyridine derivatives for their anticancer activity against human colon cancer cell lines (HCT116). Results indicated significant inhibition of cell growth, suggesting that modifications to the imidazole structure could enhance efficacy .
• Antimicrobial Screening : Research on imidazoles has shown promising results against Mycobacterium tuberculosis and other bacterial strains. This highlights the potential for developing new antibiotics based on similar structures .
• Molecular Docking Studies : Computational studies involving ligand docking have provided insights into how these compounds interact with specific protein targets, aiding in the design of more effective drugs .

Mechanism of Action

The mechanism of action of 1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The pathways involved depend on the specific target and the context in which the compound is used.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The most structurally analogous compound identified in the provided evidence is 1-(2-Cyclopropyl-5,6-dimethylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (hereafter referred to as Compound A ). Key structural differences include:

• Pyrimidine substituents : The target compound has dicyclopropyl groups at positions 2 and 6, whereas Compound A has a cyclopropyl group at position 2 and methyl groups at positions 5 and 6 .
• Molecular formula and weight :
  • Target compound: C₁₄H₁₈N₄O₂ (298.33 g/mol).
  • Compound A: C₁₃H₁₈N₄O₂ (286.31 g/mol).
    
    The additional cyclopropyl group in the target compound increases its molecular weight by 12.02 g/mol , which may influence solubility and pharmacokinetic properties.

Physicochemical Properties

A comparative analysis of physicochemical properties is summarized below:

Property	Target Compound	Compound A
Substituents (Pyrimidine)	2,6-dicyclopropyl	2-cyclopropyl, 5,6-dimethyl
Molecular Formula	C₁₄H₁₈N₄O₂	C₁₃H₁₈N₄O₂
Molecular Weight	298.33 g/mol	286.31 g/mol
Hydrophobicity	Higher (two cyclopropyl groups)	Moderate (one cyclopropyl, two methyl groups)
Solubility (Predicted)	Lower aqueous solubility due to hydrophobicity	Higher solubility due to methyl groups

Reactivity and Stability

• Reactivity :

  • The cyclopropyl rings in the target compound are strained, making them susceptible to ring-opening reactions under acidic or oxidative conditions. This contrasts with Compound A, where methyl groups are less reactive, enhancing stability in formulation .
  • The imidazole-carboxylic acid moiety in both compounds may participate in hydrogen bonding or coordination chemistry, though the electron-withdrawing cyclopropyl groups in the target compound could modulate its acidity .

• Stability :

  • Compound A’s methyl groups provide metabolic stability, whereas the target compound’s cyclopropyl groups may lead to faster degradation in biological systems due to enzymatic ring-opening .

Biological Activity

1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C14H16N4O2
• Molecular Weight : 272.30 g/mol

The compound exhibits various biological activities primarily through its interaction with specific biological targets. It is known to influence pathways related to:

• Enzyme inhibition : The compound acts as an inhibitor for certain enzymes, which may be involved in disease processes.
• Receptor modulation : It can modulate the activity of various receptors, impacting cellular signaling pathways.

Biological Activities

• Antiviral Activity
  • The compound has shown promising antiviral activity against several viruses. For example, derivatives of imidazole have been reported to exhibit significant inhibitory effects against orthopoxviruses, demonstrating a selective index (SI) that indicates their potential as antiviral agents .
• Antimicrobial Properties
  • Research indicates that imidazole derivatives possess antimicrobial properties against a range of pathogens, including bacteria and fungi. The effectiveness is often assessed through disc diffusion methods and minimum inhibitory concentration (MIC) assays .
• Anti-inflammatory Effects
  • The compound has been noted for its anti-inflammatory properties, potentially useful in treating conditions characterized by excessive inflammation. This is often mediated through the inhibition of pro-inflammatory cytokines .

Study 1: Antiviral Efficacy

A recent study evaluated the antiviral activity of various imidazole derivatives, including 1-(2,6-Dicyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid. Results indicated that compounds exhibited SI values ranging from 20 to 46 against cowpox and ectromelia viruses .

Study 2: Antimicrobial Activity Assessment

In a comparative study on antimicrobial activity, several imidazole derivatives were synthesized and tested against Staphylococcus aureus and Escherichia coli. The results showed that certain derivatives had significant antibacterial activity with MIC values below 10 µg/mL, highlighting the potential of these compounds in developing new antibiotics .

Study 3: Inhibition of Integrins

The compound has also been investigated for its ability to inhibit integrins involved in fibrotic diseases. In vitro assays demonstrated that it effectively inhibited αvβ6 integrin binding, which is crucial in the pathogenesis of idiopathic pulmonary fibrosis .

Data Summary

Activity Type	Target Pathogen/Mechanism	Observed Effect	Reference
Antiviral	Orthopoxviruses	SI = 20-46
Antimicrobial	S. aureus, E. coli	MIC < 10 µg/mL
Anti-inflammatory	Pro-inflammatory cytokines	Inhibition observed
Integrin Inhibition	αvβ6 Integrin	Significant inhibition